Cas no 1804167-90-5 (Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate)
Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate
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- Inchi: 1S/C14H14ClNO3/c1-3-19-14(18)12-7-10(4-5-16)6-11(8-12)13(17)9(2)15/h6-9H,3-4H2,1-2H3
- InChI Key: LSVGGYIUKNPXPZ-UHFFFAOYSA-N
- SMILES: ClC(C)C(C1C=C(C(=O)OCC)C=C(CC#N)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 387
- XLogP3: 2.5
- Topological Polar Surface Area: 67.2
Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002884-1g |
Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate |
1804167-90-5 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate
Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate (CAS No. 1804167-90-5): A Comprehensive Overview
Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate, identified by its CAS number 1804167-90-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex structure that includes a benzoate core, a chloropropanoyl side chain, and a cyanomethyl group, has garnered attention for its potential applications in various biochemical pathways and drug development processes.
The structural composition of Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate makes it a versatile intermediate in organic synthesis. The benzoate moiety is well-known for its role in the development of pharmaceuticals due to its stability and ability to interact with biological targets. The presence of the 2-chloropropanoyl group introduces a region of reactivity that can be exploited in further functionalization, while the cyanomethyl group adds another layer of complexity, potentially influencing the compound's interactions with biological systems.
Recent studies have highlighted the importance of benzoate derivatives in medicinal chemistry. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. Specifically, the benzoate core is often found in drugs that target enzyme inhibition or receptor binding. The addition of functional groups such as chloropropanoyl and cyanomethyl can modulate these interactions, leading to enhanced efficacy or selectivity.
In the context of drug development, Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate could serve as a key intermediate in the synthesis of novel therapeutic agents. The ability to modify its structure allows researchers to fine-tune its pharmacological properties. For instance, the chloropropanoyl group can be used to introduce specific chemical handles that facilitate further derivatization, while the cyanomethyl group may enhance binding affinity to biological targets.
One particularly intriguing aspect of this compound is its potential role in modulating metabolic pathways. The benzoate moiety is known to interact with various enzymes and transporters within cells, making it a valuable component in designing molecules that can influence metabolic processes. Additionally, the chloropropanoyl and cyanomethyl groups may contribute to unique interactions with enzymes or receptors involved in metabolic regulation.
Current research in synthetic chemistry has been focusing on developing efficient methods for incorporating complex functional groups into molecular frameworks. Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate exemplifies how such strategies can be applied to create molecules with tailored properties. By leveraging advances in synthetic methodologies, researchers can more effectively explore the pharmacological potential of this compound and related derivatives.
The pharmaceutical industry has shown increasing interest in developing drugs based on natural product-inspired structures. Benzoate derivatives are among those that have been extensively studied due to their structural diversity and biological activity. Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate aligns with this trend by incorporating elements that mimic natural product scaffolds while offering additional functionalization opportunities.
In conclusion, Ethyl 3-(2-chloropropanoyl)-5-(cyanomethyl)benzoate (CAS No. 1804167-90-5) represents a promising compound in the realm of chemical and pharmaceutical research. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents with potential applications in various diseases. As research continues to uncover new methodologies for functionalizing complex molecules, compounds like this one will play an increasingly important role in drug discovery and development.
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